Cas no 801-37-6 (3-oxopregn-4-ene-21,17-carbolactone)

• Product Name: 3-oxopregn-4-ene-21,17-carbolactone
• CAS No: 801-37-6
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 1800375
• PubChem ID: 101858
• Update Time: 2025-04-21

3-oxopregn-4-ene-21,17-carbolactone Chemical and Physical Properties

Names and Identifiers

• 3-oxopregn-4-ene-21,17-carbolactone
• (8R,9S,10R,13S,14S,17S)-10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
• 10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
• (8R,9S,10R,13S,14S,17S)-10,13-dimethylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• PD014040
• DTXSID601185138
• UWBICEKKOYXZRG-LHZXLZLDSA-N
• Pregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, I(3)-lactone
• 801-37-6
• EINECS 212-351-9

• Inchi： 1S/C22H30O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h13,16-18H,3-12H2,1-2H3/t16-,17+,18+,20+,21+,22+/m1/s1
• InChI Key： UWBICEKKOYXZRG-LHZXLZLDSA-N
• SMILES： O1C(CC[C@@]21CC[C@H]1[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 342.219
• Monoisotopic Mass: 342.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 522.8°C at 760 mmHg
• Flash Point: 229°C
• Refractive Index: 1.565